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Compound of Interest

Compound Name: Triethyloxonium tetrafluoroborate

Cat. No.: B020070

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethyloxonium tetrafluoroborate, often referred to as Meerwein's reagent, is a powerful and
widely utilized ethylating agent in organic synthesis.[1][2] Its efficacy in transferring an ethyl
group to a variety of nucleophiles makes it an invaluable tool in the synthesis of complex
molecules, including active pharmaceutical ingredients.[3] A thorough understanding of its
physical properties is paramount for its safe handling, storage, and effective application in
research and development. This guide provides a detailed overview of the key physical
characteristics of triethyloxonium tetrafluoroborate, supported by quantitative data and
generalized experimental protocols.

Core Physical Properties

The physical properties of triethyloxonium tetrafluoroborate are summarized in the table
below, providing a quick reference for laboratory use.
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Property Value Source(s)
Molecular Formula [(CH3CH2)30]*[BF4]~ [1]
Molecular Weight 189.99 g/mol [1][4]5]16]
Appearance White crystalline solid/powder [11[7118]
Melting Point 91-92 °C (decomposes) [11121171191
96-97 °C [4107][10]

Density 1.328 g/mL at 25 °C [4151[71[10]
Solubility

Reacts with water

[1]141(7]

Soluble in methylene chloride

-

(20 mg/mL, clear, colorless) 7l

Soluble in polar organic 2]

solvents
Moisture sensitive;
hygroscopic.[4][9][11] Reacts
violently with water.[11][12]

. Stable under recommended
Stability

storage conditions (2-8 °C,
under inert gas).[4][5][11]
Contains 1-3% diethyl ether as
a stabilizer.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key

physical properties of chemical compounds like triethyloxonium tetrafluoroborate.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.
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Methodology:

o Sample Preparation: A small amount of the crystalline triethyloxonium tetrafluoroborate is
finely ground and packed into a capillary tube to a height of 2-3 mm.[13]

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.[13]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid mass turns into a clear liquid is
recorded as the final melting point.[13] The melting range is reported as the difference
between these two temperatures. Given that triethyloxonium tetrafluoroborate
decomposes at its melting point, observation of gas evolution or color change should also be
noted.[7][8][9]

Solubility Determination

Solubility is a crucial parameter, especially in drug development, as it influences bioavailability
and formulation.

Methodology (Qualitative):

e Solvent Selection: A range of solvents of varying polarities (e.g., water, methylene chloride,
diethyl ether, acetone) are selected for the test.

e Procedure: A small, accurately weighed amount of triethyloxonium tetrafluoroborate (e.g.,
10 mg) is added to a test tube containing a specific volume of the chosen solvent (e.g., 1
mL).

o Observation: The mixture is agitated vigorously at a constant temperature. The visual
observation of whether the solid dissolves completely, partially, or not at all determines its
qualitative solubility. For triethyloxonium tetrafluoroborate, its reaction with water would
be observed as gas evolution and the formation of new substances.[1]

Methodology (Quantitative - for non-reactive solvents):
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o Saturated Solution Preparation: An excess amount of the compound is added to a known
volume of the solvent (e.g., methylene chloride) in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,
24 hours) to ensure equilibrium is reached.

o Sample Analysis: The saturated solution is filtered to remove any undissolved solid. A known
volume of the clear filtrate is then taken, and the solvent is evaporated. The mass of the
remaining solid is measured to determine the concentration of the solute.

Logical Workflow for Physical Property Assessment

The following diagram illustrates a logical workflow for the systematic assessment of the
physical properties of a chemical compound.
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Caption: A logical workflow for the physical property assessment of a chemical compound.
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Conclusion

The physical properties of triethyloxonium tetrafluoroborate are well-defined, characterizing
it as a white, crystalline solid with a distinct melting point at which it decomposes. Its high
reactivity with water and sensitivity to moisture necessitate careful handling and storage under
inert and dry conditions. A comprehensive understanding of these properties, as outlined in this
guide, is essential for its safe and effective use in the advancement of chemical synthesis and
drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Triethyloxonium Tetrafluoroborate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b020070#physical-properties-of-
triethyloxonium-tetrafluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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